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Compound of Interest

Compound Name: Celestolide

Cat. No.: B023127

Essential guidelines for the safe and compliant disposal of Celestolide, ensuring the protection
of laboratory personnel and the environment.

For researchers, scientists, and professionals in drug development, adherence to strict safety
and disposal protocols is paramount. This document provides a comprehensive, step-by-step
guide for the proper disposal of Celestolide (CAS No. 13171-00-1), a synthetic musk
compound. Following these procedures will mitigate risks and ensure compliance with
regulatory standards.

Understanding the Hazards

Celestolide is classified as hazardous to the aquatic environment, with acute and long-lasting
toxic effects[1][2]. It is a white crystalline solid with a musk-like odor that does not mix well with
water[3]. Due to its potential for bioaccumulation and environmental persistence, it is critical to
prevent its release into sewer systems or waterways[1][4][5][6].

Summary of Key Safety and Environmental Data

For a quick reference, the following table summarizes the key hazard information for
Celestolide.
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Parameter Value | Classification Source

H400: Very toxic to aquatic life.
GHS Hazard Statements H410: Very toxic to aquatic life [1][5]

with long lasting effects.

P273: Avoid release to the
environment. P391: Collect
] spillage. P501: Dispose of
GHS Precautionary o
contents/container in [1][517]
Statements )
accordance with
local/regional/national/internati

onal regulations.

Potentially persistent and
Environmental Fate bioaccumulative.[4] Adsorbs to  [4]

sewage sludge.[4]

) ) Strong oxidizing agents, strong
Incompatible Materials ) ] [1]
bases, mineral acids.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of Celestolide
waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Handling Precautions:

o Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant
gloves, and a lab coat[2].

+ Handle Celestolide in a well-ventilated area to avoid dust formation and inhalation[2][6].
e Avoid all unnecessary personal contact with the chemical[3].
» Do not eat, drink, or smoke when handling Celestolide[3].

» Wash hands thoroughly with soap and water after handling[3].
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. Waste Segregation and Collection:
Designate a specific, clearly labeled, and sealed container for Celestolide waste.

Do not mix Celestolide waste with other chemical waste streams unless compatibility has
been confirmed. Avoid contact with strong acids, alkalis, or oxidizing agents[6].

For spills, clean them up immediately. For minor spills, collect the solid material and place it
in the designated waste container. For major spills, evacuate the area and alert emergency
responders][3].

. Disposal of Unused or Expired Celestolide:
Do not dispose of Celestolide down the drain or in the general trash[1][6].
All waste must be handled in accordance with local, state, and federal regulations[3].

Consult your institution's Environmental Health and Safety (EHS) department or a licensed
waste management authority for specific disposal instructions|[3].

Consider consulting the manufacturer for potential recycling options[3].
. Disposal of Contaminated Materials:

Empty containers may retain product residue and should be treated as hazardous waste.
They must be disposed of in a safe manner[1].

Place contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) into the
designated Celestolide waste container.

Contaminated clothing should be removed immediately and cleaned thoroughly before
reuse[5][6].

. Final Disposal:

Arrange for the collection of the Celestolide waste container by a certified hazardous waste
disposal service.
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o Ensure all paperwork and labeling are completed as required by your institution and
regulatory agencies.

Disposal Decision Workflow

The following diagram illustrates the logical steps for making decisions regarding the disposal
of Celestolide.
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Caption: Workflow for the proper disposal of Celestolide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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